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Compound of Interest

Compound Name: NH2-PEG-Strt (MW 3000)

Cat. No.: B15576584

An In-depth Technical Guide to NH2-PEG-Strt (MW 3000): Chemical Structure, Synthesis, and
Applications

Introduction

Star-shaped polyethylene glycol (PEG) polymers functionalized with terminal amine groups
(NH2-PEG-Strt) are highly valuable macromolecules in the fields of drug delivery, tissue
engineering, and biotechnology. Their unique three-dimensional architecture, characterized by
multiple PEG arms radiating from a central core, offers distinct advantages over linear PEG,
including a higher payload capacity for drug conjugation, increased hydrophilicity, and specific
spatial arrangement of functional groups. This guide provides a detailed overview of the
chemical structure, synthesis, and characterization of NH2-PEG-Strt with a molecular weight of
approximately 3000 Da, tailored for researchers and professionals in drug development. The
amine termini serve as reactive handles for conjugation to a wide variety of molecules,
including drugs, peptides, and targeting ligands.[1]

Chemical Structure

The designation "NH2-PEG-Strt (MW 3000)" refers to a star-shaped polymer architecture. This
structure consists of three key components:

o A Central Core: A multifunctional molecule that serves as the initiation point for polymer
growth. The number of functional sites on the core determines the number of arms on the
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star polymer. Common cores include glycerol (3-arm), pentaerythritol (4-arm), and
dipentaerythritol (6-arm).[2][3]

o Polyethylene Glycol (PEG) Arms: Chains of repeating ethylene glycol units (-OCH2CH2-)
that extend from the central core. These arms impart hydrophilicity, biocompatibility, and
stealth properties to the macromolecule.

e Terminal Amine Groups (-NH2): Each PEG arm is terminated with a primary amine group.
This functional group is crucial for subsequent conjugation reactions, often targeting
carboxylic acids or activated esters to form stable amide bonds.[1][4]

The total molecular weight of approximately 3000 Da is the sum of the molecular weights of the
core and all the PEG arms combined.
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HO-PEG-Strt
(Hydroxyl-Terminated Star PEG)

Step 1: Mesylation
(+ MsClI, TEA)

MsO-PEG-Strt
(Mesylate-Terminated Star PEG)

Step 2: Azidation
(+ NaN3)

N3-PEG-Strt
(Azide-Terminated Star PEG)

l

Step 3: Reduction
(e.g., Zn/NHACI or PPh3/H20)

NH2-PEG-Strt

(Amine-Terminated Star PEG)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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